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An In-Depth Technical Guide to ASTM D5261-10: Understanding the Terminology and

Methodology for Measuring Mass Per Unit Area of Geotextiles

This guide provides a comprehensive overview of the terminology, experimental protocols, and

data presentation specified in ASTM D5261-10, the standard test method for measuring the

mass per unit area of geotextiles. This document is intended for researchers, scientists, and

professionals in the drug development and materials science fields who work with these

materials.

Core Terminology
A precise understanding of the terminology used in ASTM D5261-10 is fundamental to the

correct application of this standard. The definitions are derived from the standard itself, as well

as the referenced standards ASTM D123 (Standard Terminology Relating to Textiles) and

ASTM D4439 (Standard Terminology for Geosynthetics).

Key Definitions:

Geosynthetic: A planar product manufactured from polymeric material used with soil, rock,

earth, or other geotechnical-engineering-related material as an integral part of a man-made

project, structure, or system.[1]

Geotextile: Any permeable textile used with foundation, soil, rock, earth, or any other

geotechnical-engineering-related material as an integral part of a man-made project,
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structure, or system.[1] Current textile manufacturing techniques produce nonwoven, knitted,

and woven geotextiles.[1]

Mass Per Unit Area: The mass of a substance per unit of area. In the context of this

standard, it is the mass of the geotextile in grams per square meter (g/m²).

Atmosphere for Testing Geotextiles: Air maintained at a relative humidity of 65 ± 5% and a

temperature of 21 ± 2°C (70 ± 4°F).[1]

Lot: A unit of production or a group of other units or packages that is taken for sampling or

statistical examination, having one or more common properties and being readily separable

from other similar units.

Sample: A portion of a material which is taken for testing or for record purposes.

Specimen: A specific portion of a material or a laboratory sample upon which a test is

performed or which is selected for that purpose.

Experimental Protocol
The ASTM D5261-10 standard outlines a precise method for determining the mass per unit

area of geotextiles. This procedure is crucial for quality control and ensuring that the material

meets the required specifications.[1][2][3]

2.1. Apparatus

A calibrated balance is required for weighing the geotextile specimens.

Apparatus Specifications

Balance
Capable of weighing up to 5000 g with an

accuracy of 0.01 g.[1]

2.2. Sampling

The sampling procedure should be in accordance with ASTM D4354, Standard Practice for

Sampling of Geosynthetics for Testing.
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Lot Sample: The test specimens are divided into lots, and a lot sample is taken as per

Practice D4354.[1]

Laboratory Sample: The units in the lot sample are considered the units in the laboratory

sample. A full-width swatch of sufficient length is taken from the laboratory sample to meet

the requirements for the test specimens.[1] The laboratory sample should be free from

imperfections or any areas that are not representative of the material being sampled.[1]

2.3. Test Specimen Preparation

A minimum of five test specimens are cut from the full width of the laboratory sample.[4]

The specimens should be cut from various locations across the width of the sample to be

representative of the entire roll.[1][3]

Each test specimen must be of a known area.

The specimens are then conditioned to moisture equilibrium in the standard atmosphere for

testing geotextiles.[1]

2.4. Procedure

The conditioned test specimens are tested in the standard atmosphere for testing

geotextiles.[4]

Each conditioned specimen is weighed separately on the calibrated balance to the nearest

0.01 g.[4]

2.5. Calculation

The mass per unit area for each specimen is calculated using the following formula:

m = (Ms × 1,000,000) / A

Where:

m = mass per unit area in g/m²
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Ms = mass of the specimen in g

A = area of the specimen in mm²

The average and standard deviation of the mass per unit area for all test specimens are then

calculated.[1]

Data Presentation
All quantitative data and specifications from the ASTM D5261-10 standard are summarized in

the table below for easy reference and comparison.

Parameter Specification Citation

Atmosphere for Testing

Relative Humidity 65 ± 5% [1]

Temperature 21 ± 2°C (70 ± 4°F) [1]

Apparatus

Balance Accuracy 0.01 g [1]

Reporting

Mass per unit area
Rounded to the nearest 0.1

g/m²
[1]

Visualizing the Workflow
The logical flow of the experimental procedure as defined by ASTM D5261-10 can be

visualized to enhance understanding. The following diagrams illustrate the key stages of the

process.
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Caption: Experimental workflow for ASTM D5261-10.
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Caption: Relationship between key terms in ASTM D5261-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11183713#understanding-the-terminology-used-in-
astm-d5261-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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